![molecular formula C20H27N3O3S B2994096 Cyclohexyl(4-(4,7-dimethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)methanone CAS No. 897486-07-6](/img/structure/B2994096.png)
Cyclohexyl(4-(4,7-dimethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)methanone
Description
Cyclohexyl(4-(4,7-dimethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)methanone is a chemical compound that has gained significant attention in the scientific research community due to its potential use as a therapeutic agent.
Scientific Research Applications
Antioxidant Applications
Thiazole derivatives have been studied for their potential as antioxidants. Antioxidants are crucial in protecting cells from oxidative stress caused by free radicals. This compound could be involved in scavenging these free radicals, thereby preventing cell damage and contributing to the treatment of diseases related to oxidative stress .
Antimicrobial and Antifungal Applications
The thiazole ring is found in many biologically active compounds with antimicrobial and antifungal properties. As such, Cyclohexyl(4-(4,7-dimethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)methanone may serve as a scaffold for developing new antimicrobial and antifungal agents that could be used to treat various infections .
Anticancer and Cytotoxicity
Thiazole derivatives have shown anticancer and cytotoxic activities. This compound could be explored for its potential effects on cancer cell lines, particularly in inducing apoptosis or inhibiting cell proliferation. It may also serve as a lead compound for the synthesis of new anticancer drugs .
Neuroprotective Effects
Compounds with a thiazole core have been associated with neuroprotective effects. Research into Cyclohexyl(4-(4,7-dimethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)methanone could uncover potential applications in the treatment of neurodegenerative diseases by protecting neuronal cells from damage .
Pharmacological Enhancer
In pharmacology, this compound could be used to enhance the properties of existing drugs. Its structure could be modified to improve drug delivery, increase potency, or reduce side effects of current medications .
Agricultural Chemicals
The thiazole ring is a component of various chemical compounds used in agriculture, such as fungicides and biocides. Cyclohexyl(4-(4,7-dimethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)methanone could be investigated for its utility in protecting crops from fungal diseases and pests .
properties
IUPAC Name |
cyclohexyl-[4-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N3O3S/c1-25-15-8-9-16(26-2)18-17(15)21-20(27-18)23-12-10-22(11-13-23)19(24)14-6-4-3-5-7-14/h8-9,14H,3-7,10-13H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MRWCUQJAUYNMAU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=C(C=C1)OC)SC(=N2)N3CCN(CC3)C(=O)C4CCCCC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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